BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Analysis of 4-Methoxy-3-nitrophenol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Methoxy-3-nitrophenol

cat. No.: BOg1317

Prepared for: Researchers, Scientists, and Drug Development Professionals

This document provides a detailed examination of the chemical compound 4-Methoxy-3-
nitrophenol, focusing on its nomenclature, structural properties, and relevance in chemical
synthesis.

IUPAC Nomenclature and Structural Identification

The formal and systematic name for the compound, as designated by the International Union of
Pure and Applied Chemistry (IUPAC), is 4-Methoxy-3-nitrophenol.[1][2] This name is derived
following a specific set of nomenclature rules designed for unambiguous identification of
chemical structures.

Derivation of the IUPAC Name:

o Parent Structure: The molecule contains a hydroxyl (-OH) group directly attached to a
benzene ring, which classifies it as a phenol. "Phenol” therefore serves as the base name for
the compound.

 Principal Functional Group: The hydroxyl group is the principal functional group, and the
carbon atom to which it is attached is designated as position 1 (C1) on the benzene ring.

e Substituent Identification and Location:

o A methoxy group (-OCHs) is located at position 4 (C4).
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o Anitro group (-NO2) is located at position 3 (C3).

o Assembling the Name: Substituents are listed alphabetically (methoxy before nitro). Their
locants (positions) are placed before their respective names.

This systematic approach leads to the unambiguous name 4-Methoxy-3-nitrophenol.

The logical relationship for determining the IUPAC name is visualized below.

IUPAC Naming Convention

Chemical Structure Analysis

ing starts Substituents:
Identify Parent Benzene + OH Identify Principal Identify & Locate - Methoxy (C4)
Structure Functional Group Substituents - Nitro (C3)
Base Name:
Phenol

Alphabetize
Substituents

Assemble Final Name

Click to download full resolution via product page

Diagram illustrating the workflow for IUPAC name derivation.

Physicochemical Properties

A summary of the key physical and chemical properties of 4-Methoxy-3-nitrophenol is
presented in the table below.
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Property Value Reference
Molecular Formula C7H7NOa4 [3B1141[5]
Molecular Weight 169.14 g/mol [31[5]

CAS Number 15174-02-4 [2][6]
Appearance Yellow solid [3]

Melting Point 95-103 °C [2]

Boiling Point 340.5 °C at 760 mmHg [2]

Soluble in many organic
Solubility solvents (alcohols, esters, [3]

ethers); low solubility in water.

Applications in Synthesis

4-Methoxy-3-nitrophenol serves as a valuable intermediate in various chemical syntheses.[3]
Its primary application is in the pharmaceutical industry, where it is used in the synthesis of
more complex molecules that may possess antimicrobial or anti-inflammatory properties.[4]
The presence of multiple functional groups on the aromatic ring allows for a variety of chemical
transformations, making it a versatile building block for drug development and biochemical
research.[3]

Safety and Handling

This compound is considered to have a degree of toxicity and may be harmful if it comes into
contact with skin, eyes, or is inhaled.[3] Appropriate personal protective equipment, such as
gloves, goggles, and masks, should be used during handling.[3] It is combustible and should
be stored in a sealed container away from heat and ignition sources.[3] For detailed safety
information, the Safety Data Sheet (SDS) should be consulted.

Note on Request Fulfillment:The user's original request included requirements for detailed
experimental protocols and signaling pathways. As the topic is the nomenclature and properties
of a specific chemical compound, these sections are not applicable. There are no experimental
procedures or biological signaling pathways to describe for the determination of a chemical's
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IUPAC name. The response has been structured to provide a comprehensive technical
overview of the compound itself, in line with the scientific audience specified.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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